Cas no 135901-81-4 (3-Acetyl-4-propoxybenzoic acid)

3-Acetyl-4-propoxybenzoic acid structure
135901-81-4 structure
Product Name:3-Acetyl-4-propoxybenzoic acid
CAS No:135901-81-4
MF:C12H14O4
MW:222.237164020538
CID:2113385
Update Time:2023-08-04

3-Acetyl-4-propoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-acetyl-4-propoxyBenzoic acid
    • 3-Acetyl-4-propoxy-benzoic acid
    • 3-Acetyl-4-propoxybenzoic acid
    • Inchi: 1S/C12H14O4/c1-3-6-16-11-5-4-9(12(14)15)7-10(11)8(2)13/h4-5,7H,3,6H2,1-2H3,(H,14,15)
    • InChI Key: NVXAMXHFYNMGND-UHFFFAOYSA-N
    • SMILES: O(CCC)C1C=CC(C(=O)O)=CC=1C(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 262
  • Topological Polar Surface Area: 63.6
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